2-(4-chloro-1H-pyrazol-1-yl)-N-(4-cyanophenyl)acetamide

• IUPAC Name: 2-(4-chloropyrazol-1-yl)-N-(4-cyanophenyl)acetamide
• InChI: InChI=1S/C12H9ClN4O/c13-10-6-15-17(7-10)8-12(18)16-11-3-1-9(5-14)2-4-11/h1-4,6-7H,8H2,(H,16,18)
• InChI Key: OPRJSHKWBSAUQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)NC(=O)CN2C=C(C=N2)Cl
• Molecular Formula: C12H9ClN4O
• Molecular Weight: 260.68 g/mol

Description

2-(4-chloro-1H-pyrazol-1-yl)-N-(4-cyanophenyl)acetamide, also known as CCPA, is a synthetic compound that is widely used in scientific research due to its unique properties. CCPA belongs to the class of pyrazole derivatives and has a molecular formula of C13H9ClN4O. It is a white solid that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

Mechanism of Action

2-(4-chloro-1H-pyrazol-1-yl)-N-(4-cyanophenyl)acetamide binds selectively to the adenosine A1 receptor and activates a signaling pathway that leads to the inhibition of adenylate cyclase and the reduction of cyclic adenosine monophosphate (cAMP) levels in cells. This results in the inhibition of neurotransmitter release and the modulation of various physiological processes.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the release of glutamate, a neurotransmitter that is involved in excitotoxicity and neurodegeneration. This compound has also been shown to reduce the production of reactive oxygen species (ROS) and to increase the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chloro-1H-pyrazol-1-yl)-N-(4-cyanophenyl)acetamide in lab experiments is its selectivity for the adenosine A1 receptor. This allows researchers to study the specific effects of adenosine A1 receptor activation without the interference of other adenosine receptor subtypes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several future directions for research on 2-(4-chloro-1H-pyrazol-1-yl)-N-(4-cyanophenyl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of pain and inflammation. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(4-chloro-1H-pyrazol-1-yl)-N-(4-cyanophenyl)acetamide involves the reaction between 4-chloro-1H-pyrazole and 4-cyanobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane and the product is purified using column chromatography.

Scientific Research Applications

2-(4-chloro-1H-pyrazol-1-yl)-N-(4-cyanophenyl)acetamide is widely used in scientific research as a selective adenosine A1 receptor agonist. Adenosine receptors are G protein-coupled receptors that are involved in a variety of physiological processes such as sleep, pain, and inflammation. This compound has been shown to have neuroprotective effects and is being studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.